![molecular formula C23H21ClO5 B3969314 6-chloro-4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate](/img/structure/B3969314.png)
6-chloro-4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate
Overview
Description
6-chloro-4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate is a chemical compound that belongs to the class of coumarin derivatives. This compound has been widely studied for its potential applications in scientific research, particularly in the field of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 6-chloro-4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate involves its interaction with the active site of target enzymes. This interaction can result in the inhibition of enzymatic activity, which can have therapeutic effects in various disease states.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, it has been shown to have antioxidant activity, which can protect against oxidative stress and cellular damage. It has also been shown to have anti-inflammatory activity, which can reduce inflammation and pain in various disease states.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 6-chloro-4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate in lab experiments is its high potency and specificity for target enzymes. This can make it a useful tool for studying the role of these enzymes in various physiological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are many future directions for research on 6-chloro-4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate. One potential direction is to study its potential applications in the treatment of various diseases, such as Alzheimer's disease and cancer. Another potential direction is to study its mechanism of action in more detail, in order to better understand its effects on target enzymes and physiological processes. Additionally, future research could focus on developing new derivatives of this compound with improved potency and specificity for target enzymes.
Scientific Research Applications
6-chloro-4-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl cyclohexanecarboxylate has been studied extensively for its potential applications in scientific research. One of its main applications is in the field of biochemistry, where it has been shown to have inhibitory effects on various enzymes, such as acetylcholinesterase and tyrosinase. These enzymes play important roles in various physiological processes, and their inhibition can have therapeutic effects.
properties
IUPAC Name |
[6-chloro-4-(4-methoxyphenyl)-2-oxochromen-7-yl] cyclohexanecarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClO5/c1-27-16-9-7-14(8-10-16)17-12-22(25)28-20-13-21(19(24)11-18(17)20)29-23(26)15-5-3-2-4-6-15/h7-13,15H,2-6H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FNFNFGHMBJQGJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CC(=O)OC3=CC(=C(C=C23)Cl)OC(=O)C4CCCCC4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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